N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride

• IUPAC Name: N-methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride
• InChI: InChI=1S/C11H16FNO2S/c1-9-4-6-11(7-5-9)8-10(2)13(3)16(12,14)15/h4-7,10H,8H2,1-3H3
• InChI Key: IMODKAKXIMZHMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(C)N(C)S(=O)(=O)F
• Molecular Formula: C11H16FNO2S
• Molecular Weight: 245.32 g/mol

Description

N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride, also known as Lys-SF, is a chemical compound used in scientific research for its ability to irreversibly inhibit serine proteases. This compound has gained significant attention due to its potential applications in drug discovery and disease treatment.

Mechanism of Action

N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride irreversibly binds to the active site of serine proteases, inhibiting their activity. This compound forms a covalent bond with the serine residue of the protease, leading to the irreversible inhibition of the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been demonstrated to inhibit the activity of various serine proteases, such as thrombin, trypsin, and chymotrypsin. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride has several advantages for lab experiments. It is a potent and selective inhibitor of serine proteases, making it an ideal tool for studying the role of these enzymes in various physiological processes. However, one limitation of this compound is its irreversible inhibition of serine proteases, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride in scientific research. One potential application is the development of novel therapeutics for the treatment of cancer, Alzheimer's, and viral infections. Additionally, this compound may be used to study the role of serine proteases in various physiological processes, leading to a better understanding of these enzymes and their potential as therapeutic targets.

Synthesis Methods

The synthesis of N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride involves the reaction of N-methylsulfamoyl chloride with 1-(4-methylphenyl)propan-2-amine in the presence of triethylamine. The resulting intermediate is then treated with hydrogen fluoride to yield the final product.

Scientific Research Applications

N-Methyl-N-[1-(4-methylphenyl)propan-2-yl]sulfamoyl fluoride has been extensively used in scientific research for its ability to inhibit serine proteases, which play a crucial role in various physiological processes such as blood coagulation, fibrinolysis, and inflammation. This compound has been studied for its potential applications in the treatment of diseases such as cancer, Alzheimer's, and viral infections.